Cas no 52781-04-1 (N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide)

• Product name: N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide
• CAS No: 52781-04-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.2557
• CID: 1578915
• PubChem ID: 3040661

N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide
• N-(2-methylpropyl)-N'-pyridin-2-yloxamide
• Ethanediamide, N-(2-methylpropyl)-N'-2-pyridinyl-
• DTXSID40200764
• 52781-04-1
• N-(2-Methylpropyl)-N'-2-pyridinylethanediamide

• Inchi： InChI=1S/C11H15N3O2/c1-8(2)7-13-10(15)11(16)14-9-5-3-4-6-12-9/h3-6,8H,7H2,1-2H3,(H,13,15)(H,12,14,16)
• InChI Key： VJDPWGMVGYRUDG-UHFFFAOYSA-N
• SMILES： CC(C)CNC(=O)C(=O)NC1=CC=CC=N1

Computed Properties

• Exact Mass: 221.11655
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.09